Cas no 2228235-27-4 (2-(2,4,6-trifluorophenyl)ethane-1-sulfonyl chloride)

• Product Name: 2-(2,4,6-trifluorophenyl)ethane-1-sulfonyl chloride
• CAS No: 2228235-27-4
• MF: C₈H₆ClF₃O₂S
• MW: 258.645250797272
• CID: 6487750
• PubChem ID: 165656108
• Update Time: 2025-08-02

2-(2,4,6-trifluorophenyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,6-trifluorophenyl)ethane-1-sulfonyl chloride
• EN300-1991196
• 2228235-27-4

• Inchi： 1S/C8H6ClF3O2S/c9-15(13,14)2-1-6-7(11)3-5(10)4-8(6)12/h3-4H,1-2H2
• InChI Key： HBIIXNWEVHMPAH-UHFFFAOYSA-N
• SMILES： ClS(CCC1C(=CC(=CC=1F)F)F)(=O)=O

Computed Properties

• Exact Mass: 257.9729128g/mol
• Monoisotopic Mass: 257.9729128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(2,4,6-trifluorophenyl)ethane-1-sulfonyl chloride

2-(2,4,6-Trifluorophenyl)ethane-1-sulfonyl Chloride (CAS No. 2228235-27-4): Properties, Applications, and Market Insights

2-(2,4,6-Trifluorophenyl)ethane-1-sulfonyl chloride (CAS No. 2228235-27-4) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its trifluorophenyl group, has gained attention due to its unique reactivity and versatility in chemical transformations. Researchers and industry professionals frequently search for 2-(2,4,6-trifluorophenyl)ethane-1-sulfonyl chloride uses, synthesis methods, and supplier information, making it a relevant topic in modern chemical discussions.

The molecular structure of 2-(2,4,6-trifluorophenyl)ethane-1-sulfonyl chloride features a sulfonyl chloride (–SO₂Cl) functional group attached to an ethane backbone, which is further substituted with a 2,4,6-trifluorophenyl moiety. This arrangement imparts distinct electronic properties, enhancing its utility in nucleophilic substitution reactions. The presence of fluorine atoms increases the compound's stability and lipophilicity, making it valuable in designing bioactive molecules. Common search queries like fluorinated sulfonyl chlorides in drug discovery highlight its importance in medicinal chemistry.

One of the primary applications of CAS 2228235-27-4 is as a key intermediate in the synthesis of sulfonamides, which are widely used in pharmaceuticals and agrochemicals. Its reactivity with amines and other nucleophiles allows for the efficient construction of sulfonamide bonds, a critical step in developing enzyme inhibitors and antibacterial agents. Recent trends in AI-driven drug design have further emphasized the demand for such building blocks, as computational models predict their efficacy in target binding.

In addition to pharmaceutical applications, 2-(2,4,6-trifluorophenyl)ethane-1-sulfonyl chloride is employed in material science, particularly in the development of high-performance polymers and surface modifiers. The trifluorophenyl group contributes to thermal stability and chemical resistance, making it suitable for advanced coatings and electronic materials. Searches related to fluorinated compounds in material science often lead to discussions about this compound's role in innovation.

The market for 2-(2,4,6-trifluorophenyl)ethane-1-sulfonyl chloride is expanding, driven by increasing R&D investments in fluorine chemistry and green synthesis. Suppliers and manufacturers are focusing on scalable production methods to meet the growing demand from pharmaceutical and specialty chemical industries. Environmental considerations, such as sustainable fluorination techniques, are also shaping its production processes, aligning with global green chemistry initiatives.

Handling and storage of CAS 2228235-27-4 require standard laboratory precautions to ensure stability and safety. While not classified as hazardous under normal conditions, proper ventilation and moisture control are recommended to maintain its reactivity. Researchers often inquire about best practices for storing sulfonyl chlorides, reflecting the need for practical guidance in laboratory settings.

In summary, 2-(2,4,6-trifluorophenyl)ethane-1-sulfonyl chloride (CAS No. 2228235-27-4) is a versatile compound with broad applications in drug discovery, material science, and specialty chemistry. Its unique structural features and reactivity profile make it a valuable tool for synthetic chemists and industrial researchers. As interest in fluorinated building blocks and sustainable synthesis grows, this compound is poised to remain a focal point in scientific and commercial discussions.